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Compound of Interest

Compound Name: LM 2005

Cat. No.: B1674961

The proper disposal of the substance referred to as "LM 2005" requires careful consideration of
its specific formulation, as various products may be marketed under this name with different
chemical compositions and associated hazards. The provided information from multiple safety
data sheets (SDS) indicates that "LM 2005" can range from a non-hazardous material to a
regulated hazardous waste. Therefore, consulting the specific SDS for the product in use is the
critical first step.

Key Product Characteristics and Variations

Quantitative and qualitative data from various sources suggest significant differences between
products named "LM 2005." This variability underscores the need to consult the product-
specific SDS before handling or disposal.
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Characteristic

ECOLINK 2005 (A)

Unidentified "LM
2005" Product 1

Unidentified "LM
2005" Product 2

Colorless liquid with a

Colorless liquid with a

Physical State ) ) sweet, pungent Not specified
faint ether-like odor[1]
odor[2]
] Does not have a May burn but will not -~
Flashpoint Not specified

flashpoint[1]

ignite readily[2]

Hazard Classification

Not considered a
RCRA regulated
substance, but the
resulting mixture after
use may be

hazardous[1]

May be classified as
non-hazardous, but
re-evaluation is
required at the time of

disposal[?]

Classified as a
"Hazardous Chemical"
causing serious eye
irritation

Primary Hazard

Skin and eye irritant[1]

May cause eye, nose,

and upper respiratory

Causes serious eye

o irritation
tract irritation[2]
EPA Hazardous -~ D001 (Ignitable), if -~
Not specified ) Not specified
Waste No. applicable[3]

Experimental Protocols: General Disposal

Procedures

The following are generalized, step-by-step procedures for the disposal of chemical waste,

which should be adapted based on the specific SDS for the "LM 2005" product in use.

1. Waste ldentification and Characterization:

e Consult the SDS: The SDS for the specific "LM 2005" product is the primary source of

information for determining if it is a hazardous waste.

o Evaluate Contamination: Once used, the "LM 2005" may be contaminated with other

hazardous materials, which could change its waste classification[1]. The resulting mixture

must be evaluated.
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Hazardous Waste Determination: A waste is generally considered hazardous if it is
specifically listed by regulatory agencies (like the EPA) or if it exhibits characteristics of
ignitability, corrosivity, reactivity, or toxicity[4].

. Handling and Storage of Waste:

Container: Use a suitable, leak-proof container that is compatible with the chemical waste.
The container must be kept closed except when adding waste[4][5].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name of the contents (including any contaminants), the date of generation, and the
location of origin[6].

Segregation: Store containers of "LM 2005" waste segregated from other incompatible
wastes[5].

. Spill Management:

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
dry sand, or earth) and place it into a labeled chemical waste container[2].

Large Spills: For large spills, dike the area to prevent spreading. Evacuate unprotected
personnel and ensure adequate ventilation[3]. Use personal protective equipment (PPE) as
specified in the SDS.

Cleanup: Following product recovery, flush the area with water. Clean the surface thoroughly
to remove any residual contamination.

. Final Disposal:

Licensed Waste Disposal: Dispose of the waste through a licensed hazardous waste
disposal facility[3][7]. Do not dispose of chemical waste in the regular trash or down the
sanitary sewer unless explicitly permitted by local authorities and the SDSJ6].

Empty Containers: Empty containers that held "LM 2005" may retain product residue and
should be handled with care[2]. Depending on the hazard level of the product, containers
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may need to be triple-rinsed with an appropriate solvent, with the rinsate collected as
hazardous waste, before the container can be disposed of as regular trash[5][3][9].

Logical Flow for LM 2005 Disposal

The following diagram illustrates the decision-making process for the proper disposal of "LM
2005".
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Start: Have 'LM 2005' for Disposal

\
Consult Product-Specific Safety Data Sheet (SDS)

Is the waste classified as hazardous?

Manage as Hazardous Waste

Dispose of in accordance with local, state, and federal non-hazardous waste regulations

Properly containerize and label with 'Hazardous Waste' and contents.

Store in a designated, safe location, segregated from incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste facility.

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of "LM 2005".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

